Cas no 4604-20-0 (4-hydrazinyl-4-oxobutanoic acid)

4-Hydrazinyl-4-oxobutanoic acid is a hydrazide derivative of succinic acid, featuring both hydrazine and carboxylic acid functional groups. This bifunctional compound is valuable in organic synthesis, particularly in the preparation of heterocycles, hydrazones, and other hydrazide-based intermediates. Its reactive hydrazine moiety enables efficient condensation reactions with carbonyl compounds, while the carboxylic acid group offers further derivatization potential. The compound is commonly employed in pharmaceutical and agrochemical research for constructing bioactive molecules. Its structural versatility and compatibility with diverse reaction conditions make it a useful building block in medicinal chemistry and material science applications. Proper handling is advised due to the reactivity of the hydrazine group.

4-hydrazinyl-4-oxobutanoic acid structure

4604-20-0 structure

Product Name:4-hydrazinyl-4-oxobutanoic acid

CAS No:4604-20-0

MF:C₄H₈N₂O₃

MW:132.117920875549

CID:930164

PubChem ID:222878

Update Time:2025-10-18

4-hydrazinyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-hydrazinyl-4-oxobutanoic acid
- SUCCINIC ACID MONOHYDRAZIDE
- 3-(hydrazinecarbonyl)propanoic acid
- AC1L5C5C
- AC1Q5PVI
- ACMC-20d2l3
- Bernsteinsaeure-monohydrazid
- CHEMBL2164246
- CTK1D8820
- NSC9925
- Succinhydrazidsaeure
- PD119474
- MHSA
- Butanedioic acid, 1-hydrazide
- BDBM50395083
- Succinic acid, monohydrazide
- 88B
- AKOS006379804
- Succinic hydrazine
- N9AJB5A25M
- Butanedioic acid, monohydrazide
- 4-hydrazinyl-4-oxobutanoicacid
- SCHEMBL960529
- DB-295313
- NSC-9925
- DTXSID10278758
- 4604-20-0
- 4-diazanyl-4-oxidanylidene-butanoic acid
- ALBB-035096
- Inchi： 1S/C4H8N2O3/c5-6-3(7)1-2-4(8)9/h1-2,5H2,(H,6,7)(H,8,9)
- InChI Key： XRMBRQWBOICYRP-UHFFFAOYSA-N
- SMILES： O=C(CCC(=O)O)NN

Computed Properties

Exact Mass: 132.05354
Monoisotopic Mass: 132.053
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.4A^2
XLogP3: -4.1

Experimental Properties

Density: 1.337
Boiling Point: 444.6°C at 760 mmHg
Flash Point: 222.7°C
Refractive Index: 1.504
PSA: 92.42

4-hydrazinyl-4-oxobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AB79237-500mg	succinic acid Monohydrazide	4604-20-0	95%	500mg	$467.00	2024-04-20
A2B Chem LLC	AB79237-1g	succinic acid Monohydrazide	4604-20-0	95%	1g	$509.00	2024-04-20
A2B Chem LLC	AB79237-5g	succinic acid Monohydrazide	4604-20-0	95%	5g	$995.00	2024-04-20

4-hydrazinyl-4-oxobutanoic acid Related Literature

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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

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4. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

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Additional information on 4-hydrazinyl-4-oxobutanoic acid

Comprehensive Overview of 4-Hydrazinyl-4-oxobutanoic Acid (CAS No. 4604-20-0): Properties, Applications, and Research Insights

4-Hydrazinyl-4-oxobutanoic acid (CAS No. 4604-20-0) is a specialized organic compound with a unique molecular structure, combining hydrazine and carboxylic acid functionalities. This compound, also referred to as succinic hydrazide, has garnered attention in pharmaceutical, biochemical, and material science research due to its versatile reactivity. Its molecular formula (C₄H₈N₂O₃) and structural features make it a valuable intermediate for synthesizing derivatives with potential applications in drug development and polymer chemistry.

Recent trends in green chemistry and sustainable synthesis have highlighted the demand for eco-friendly intermediates like 4-hydrazinyl-4-oxobutanoic acid. Researchers are exploring its role in biodegradable polymers and covalent organic frameworks (COFs), addressing global concerns about plastic waste and carbon footprint reduction. Additionally, its chelating properties are being investigated for metal-ion sequestration in environmental remediation, aligning with the United Nations Sustainable Development Goals (SDGs).

In the pharmaceutical sector, CAS 4604-20-0 serves as a precursor for heterocyclic compounds such as pyrazoles and triazoles, which are core structures in antiviral and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry emphasized its utility in designing small-molecule inhibitors targeting enzyme pathways. This aligns with the growing interest in personalized medicine and targeted drug delivery systems, frequently searched topics in AI-driven literature databases.

The compound’s physicochemical properties—including solubility in polar solvents like water and ethanol, and a melting point range of 210–215°C—make it suitable for aqueous-phase reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity assessment, a critical factor for industries adhering to Good Manufacturing Practices (GMP).

From an SEO perspective, users frequently search for "4-Hydrazinyl-4-oxobutanoic acid uses," "CAS 4604-20-0 suppliers," and "succinic hydrazide synthesis." Addressing these queries, this compound is commercially available through specialty chemical vendors, with purity grades ranging from 95% to 99%. Its storage recommendations (e.g., cool, dry conditions under inert atmosphere) and handling precautions (e.g., avoiding prolonged skin contact) are also key search terms.

Emerging applications include its integration into biosensors for detecting biomolecules, leveraging its hydrazine moiety’s affinity for carbonyl groups. This innovation responds to the rising demand for point-of-care diagnostics, a hotspot in biotechnology forums and patent filings. Furthermore, computational studies using molecular docking tools predict its potential in enzyme inhibition, a topic gaining traction in AI-aided drug discovery platforms.

In conclusion, 4-Hydrazinyl-4-oxobutanoic acid (CAS No. 4604-20-0) exemplifies the intersection of traditional organic chemistry and cutting-edge research. Its adaptability across disciplines—from green materials to precision medicine—positions it as a compound of enduring scientific and industrial relevance. Future studies may explore its scalable production via continuous flow chemistry, another trending topic in process optimization.